Cas no 37089-77-3 (3,3-diphenylpropanoyl chloride)

• Product Name: 3,3-diphenylpropanoyl chloride
• CAS No: 37089-77-3
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• MDL: MFCD00028792
• CID: 317247
• PubChem ID: 3015893
• Update Time: 2025-07-26

3,3-diphenylpropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoylchloride, b-phenyl-
• 3,3-Diphenylpropionyl Chloride
• 3,3-diphenylpropanoyl chloride
• 3,3-diphenylpropanoic acid chloride
• 3,3-diphenylpropionic acid chloride
• 3,3-diphenyl-propionyl chloride
• 3,3-Diphenyl-propionylchlorid
• Benzenepropanoylchloride,b-phenyl
• EINECS 253-346-1
• AKOS016368972
• DTXSID70190583
• UYXDQUAGGZJICS-UHFFFAOYSA-N
• diphenylpropionyl chloride
• NS00030154
• FT-0667672
• 3,3-diphenylpropanoylchloride
• 3,3-diphenylpropionylchloride
• F2190-0120
• SCHEMBL4082495
• 37089-77-3
• EN300-239798
• MFCD00028792

• MDL： MFCD00028792
• Inchi： 1S/C15H13ClO/c16-15(17)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H,11H2
• InChI Key： UYXDQUAGGZJICS-UHFFFAOYSA-N
• SMILES： ClC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.06500
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.97400

Additional information on 3,3-diphenylpropanoyl chloride

Recent Advances in the Application of 3,3-Diphenylpropanoyl Chloride (CAS: 37089-77-3) in Chemical Biology and Pharmaceutical Research

3,3-Diphenylpropanoyl chloride (CAS: 37089-77-3) is a key intermediate in organic synthesis, particularly in the pharmaceutical and chemical biology fields. Recent studies have highlighted its utility in the development of novel bioactive compounds, including enzyme inhibitors, receptor modulators, and prodrugs. This research briefing synthesizes the latest findings on the applications, mechanisms, and synthetic methodologies involving this compound, providing insights into its growing importance in drug discovery and development.

One of the most significant advancements in the use of 3,3-diphenylpropanoyl chloride is its role in the synthesis of β-amino ketones, which serve as precursors for various pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the acylation of amines under mild conditions, yielding high-purity products with excellent stereoselectivity. This method has been applied to the synthesis of potential anticancer agents targeting protein kinases, showcasing the compound's versatility in medicinal chemistry.

In addition to its synthetic applications, recent research has explored the biochemical interactions of derivatives of 3,3-diphenylpropanoyl chloride. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain acylated products of this compound exhibit potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study identified specific structural modifications that enhance binding affinity and selectivity, opening new avenues for the design of HDAC-targeted therapeutics.

Another emerging area of interest is the use of 3,3-diphenylpropanoyl chloride in the development of prodrugs. Researchers at MIT have recently published a novel strategy in Angewandte Chemie where this compound was employed to create pH-sensitive prodrugs for targeted drug delivery. The acyl chloride moiety was shown to effectively mask amine functionalities in drug molecules, with the resulting prodrugs demonstrating improved stability in circulation and selective activation in acidic tumor microenvironments.

From a safety and scalability perspective, recent process chemistry studies have addressed the challenges associated with large-scale production of 3,3-diphenylpropanoyl chloride. A 2024 paper in Organic Process Research & Development presented an optimized continuous flow synthesis method that significantly reduces reaction times and improves yield compared to traditional batch processes. This advancement is particularly relevant for meeting the growing demand for this intermediate in industrial pharmaceutical applications.

Looking forward, the unique chemical properties of 3,3-diphenylpropanoyl chloride continue to inspire innovative applications across multiple domains of chemical biology. Current research directions include its incorporation into molecular probes for studying protein-protein interactions and its use in the development of covalent inhibitors for challenging drug targets. As synthetic methodologies evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the next generation of pharmaceutical research and development.